(24R)-MC 976
(24R)-MC 976
(24R)-MC 976 is a Vitamin D3 derivative.
Brand Name:
Vulcanchem
CAS No.:
112828-09-8
VCID:
VC0001813
InChI:
InChI=1S/C27H42O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h7,10,17,20,22-26,28-30H,2,4-6,8-9,11-16H2,1,3H3/b19-7+,21-10-/t17-,22-,23-,24+,25-,26+,27-/m1/s1
SMILES:
CC(CCC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
Molecular Formula:
C27H42O3
Molecular Weight:
414.6 g/mol
(24R)-MC 976
CAS No.: 112828-09-8
Cat. No.: VC0001813
Molecular Formula: C27H42O3
Molecular Weight: 414.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (24R)-MC 976 is a Vitamin D3 derivative. |
|---|---|
| CAS No. | 112828-09-8 |
| Molecular Formula | C27H42O3 |
| Molecular Weight | 414.6 g/mol |
| IUPAC Name | (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5R)-5-cyclopropyl-5-hydroxypentan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C27H42O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h7,10,17,20,22-26,28-30H,2,4-6,8-9,11-16H2,1,3H3/b19-7+,21-10-/t17-,22-,23-,24+,25-,26+,27-/m1/s1 |
| Standard InChI Key | NQHWMFGCRBTMOO-AOLSRVLUSA-N |
| Isomeric SMILES | C[C@H](CC[C@H](C1CC1)O)[C@H]2CC[C@@H]\3[C@@]2(CCC/C3=C\C=C/4\C[C@H](C[C@@H](C4=C)O)O)C |
| SMILES | CC(CCC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C |
| Canonical SMILES | CC(CCC(C1CC1)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C |
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